4-[4-(4-Methoxyphenyl)-1H-Pyrazol-1-Yl]Piperidine

• IUPAC Name: 4-[4-(4-methoxyphenyl)pyrazol-1-yl]piperidine
• InChI: InChI=1S/C15H19N3O/c1-19-15-4-2-12(3-5-15)13-10-17-18(11-13)14-6-8-16-9-7-14/h2-5,10-11,14,16H,6-9H2,1H3
• InChI Key: UQYNXHHAADRRCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN(N=C2)C3CCNCC3
• Molecular Formula: C15H19N3O
• DSSTOX Substance ID: DTXSID701231883
• Molecular Weight: 257.33 g/mol
• CAS RN: 902836-36-6

Description

“4-[4-(4-Methoxyphenyl)-1H-Pyrazol-1-Yl]Piperidine” is a compound with the molecular formula C15H19N3O. It has a molecular weight of 257.33 g/mol. The compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C15H19N3O/c1-19-15-4-2-12 (3-5-15)13-10-17-18 (11-13)14-6-8-16-9-7-14/h2-5,10-11,14,16H,6-9H2,1H3. The Canonical SMILES string is COC1=CC=C (C=C1)C2=CN (N=C2)C3CCNCC3. These strings provide a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 39.1 Ų. It has a XLogP3-AA value of 1.9, indicating its partition coefficient between octanol and water. This value gives an idea about the compound’s solubility in water and lipids, which is crucial for its absorption and distribution within the body. The compound has a rotatable bond count of 3, which can influence its bioavailability.

Scientific Research Applications

1. Medical Imaging Applications

• Positron Emission Tomography (PET) Radiotracers : Compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide ([18F] NIDA-42033) have been synthesized and evaluated as potential PET radiotracers for studying CB1 cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).
• Cerebral Cannabinoid Receptor Imaging : Derivatives such as 1-(2,4-dichlorophenyl)-4-cyano-5-(4-methoxyphenyl)-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide have shown promise as ligands for PET imaging of CB1 receptors, offering better binding affinity and lower lipophilicity than existing compounds (Fan et al., 2006).

2. Pharmacological Applications

• Anticholinesterase Agents : Studies have synthesized and evaluated pyrazoline derivatives as new anticholinesterase agents, which are important for treating neurodegenerative disorders. Piperidine derivatives, in particular, showed effectiveness against cholinesterases (Altıntop, 2020).
• Anticonvulsant Properties : Derivatives like 1-(4-Methoxyphenyl)-5-{2-[4-(4-Methoxyphenyl)Piperazine-1-Yl]-2-Oxoethyl}-1,5-Dihydro-4H-Pyrazolo[3,4-D]Pyridine-4-One have been investigated for their potent anticonvulsant activity and sedative effects, along with their potential impact on depression and anxiety (Shtrygol et al., 2016).

3. Synthesis and Chemical Applications

• Key Intermediates in Drug Synthesis : Compounds like 4-(4-Iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib, have been developed for large-scale production, showcasing the utility of these derivatives in pharmaceutical manufacturing (Fussell et al., 2012).